Cas no 56888-71-2 (2-Methylimidazo[1,2-a]pyrazin-3-amine hydrochloride)

• Product Name: 2-Methylimidazo[1,2-a]pyrazin-3-amine hydrochloride
• CAS No: 56888-71-2
• MF: C₇H₉ClN₄
• MW: 184.62615942955
• CID: 3166676
• PubChem ID: 76852397
• Update Time: 2025-10-12

2-Methylimidazo[1,2-a]pyrazin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 56888-71-2
• 2-Methylimidazo[1,2-a]pyrazin-3-aminehydrochloride
• 2-Methylimidazo[1,2-a]pyrazin-3-amine hydrochloride
• imidazo[1,2-a]pyrazin-3-amine,2-methyl-,monohydrochloride

• Inchi： 1S/C7H8N4.ClH/c1-5-7(8)11-3-2-9-4-6(11)10-5;/h2-4H,8H2,1H3;1H
• InChI Key： UFKKMSYAFZJBJZ-UHFFFAOYSA-N
• SMILES： Cl.N12C=CN=CC1=NC(C)=C2N

Computed Properties

• Exact Mass: 184.0515740Da
• Monoisotopic Mass: 184.0515740Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines Imidazopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines

Additional information on 2-Methylimidazo[1,2-a]pyrazin-3-amine hydrochloride

Introduction to 2-Methylimidazo[1,2-a]pyrazin-3-amine hydrochloride (CAS No. 56888-71-2)

2-Methylimidazo[1,2-a]pyrazin-3-amine hydrochloride (CAS No. 56888-71-2) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the imidazopyrazine class, a family of molecules known for their diverse pharmacological effects. The presence of both imidazole and pyrazine rings in its structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for drug discovery and development.

The hydrochloride salt form of 2-methylimidazo[1,2-a]pyrazin-3-amine hydrochloride enhances its solubility in aqueous solutions, which is a critical factor for its formulation in pharmaceutical applications. This solubility profile facilitates its use in various experimental settings, including in vitro assays and in vivo studies. The compound’s molecular structure also suggests potential interactions with biological targets, which has prompted extensive investigation into its pharmacological properties.

Recent research has highlighted the importance of imidazopyrazine derivatives in the development of novel therapeutic agents. Studies have demonstrated that these compounds can exhibit a range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The specific substitution pattern in 2-methylimidazo[1,2-a]pyrazin-3-amine hydrochloride, particularly the amine group at the 3-position and the methyl group at the 2-position of the imidazopyrazine core, contributes to its unique pharmacological profile.

In particular, the amine functionality at the 3-position of the imidazopyrazine ring provides a site for hydrogen bonding interactions with biological targets. This interaction can be crucial for the compound’s binding affinity and efficacy. Additionally, the methyl group at the 2-position may influence the compound’s metabolic stability and bioavailability. These structural features make 2-methylimidazo[1,2-a]pyrazin-3-amine hydrochloride a promising candidate for further exploration in drug design.

One of the most compelling areas of research involving 2-methylimidazo[1,2-a]pyrazin-3-amine hydrochloride is its potential as an anticancer agent. Preclinical studies have shown that imidazopyrazine derivatives can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. The amine group in 2-methylimidazo[1,2-a]pyrazin-3-amine hydrochloride has been found to interact with enzymes such as kinases and phosphodiesterases, which are critical regulators of cellular proliferation and survival.

Furthermore, research has indicated that this compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders, making this compound a potential therapeutic agent for such conditions. The ability of 2-methylimidazo[1,2-a]pyrazin-3-amine hydrochloride to interact with multiple biological targets suggests that it could have broad therapeutic applications.

The synthesis of 2-methylimidazo[1,2-a]pyrazin-3-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the imidazopyrazine core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the amine group at the 3-position and the methyl group at the 2-position.

The final step in the synthesis involves converting the free amine into its hydrochloride salt form to enhance solubility and stability. This process is typically carried out by treating the free base with hydrochloric acid under controlled conditions. The resulting hydrochloride salt is then purified through recrystallization or other chromatographic techniques to obtain high-purity material suitable for further studies.

The analytical characterization of 2-methylimidazo[1,2-a]pyrazin-3-amine hydrochloride is essential to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used for this purpose. NMR spectroscopy provides detailed information about the molecular structure, while MS confirms the molecular weight and fragmentation patterns.

HPLC is used to assess the purity of the compound by separating it from impurities based on differences in polarity and other physical properties. These analytical methods ensure that the compound meets stringent quality standards before it is used in biological assays or clinical trials. The reliability of these characterization techniques is crucial for reproducible results in pharmaceutical research.

The pharmacokinetic properties of 2-methylimidazo[1,2-a]pyrazin-3-amine hydrochloride are another important aspect that has been studied extensively. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential therapeutic efficacy and safety profile. Preclinical studies have shown that this compound exhibits moderate oral bioavailability and undergoes metabolism primarily through cytochrome P450 enzymes.

The metabolic pathways involved in the degradation of 2-methylimidazo[1,2-a]pyrazin-3-amine hydrochloride have been identified using techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). These studies have revealed that the amine group undergoes oxidation to form reactive intermediates that can be further metabolized into less active compounds. Understanding these metabolic pathways helps in predicting potential drug-drug interactions and optimizing dosing regimens.

In conclusion, 2-Methylimidazo[1,2-a]pyrazin-3-amine hydrochloride (CAS No. 56888-71- ) is a structurally complex heterocyclic compound with significant potential in pharmaceutical research. Its unique chemical properties make it a valuable scaffold for developing novel therapeutic agents with applications ranging from oncology to anti-inflammatory treatments.

Ongoing research continues to explore its full pharmacological spectrum and optimize its synthetic routes for large-scale production. As our understanding of biological targets advances， compounds like > are expected to play a crucial role in addressing some of today’s most challenging medical conditions.